A new phenomenon in the induction period of the methane dehydroaromatization reaction
Chemical Communications Pub Date: 2001-08-28 DOI: 10.1039/B103083N
Abstract
The induction period of dehydroaromatization of methane to benzene over Mo/HZSM-5 had been investigated in real-time by the resonant-enhanced two-photon ionization (RE2PI) technique; it is remarkable that there is a small amount of benzene formed in the early stage of the induction period; we suggest that the trace amount of benzene was caused by the reduction of the original Mo6+ ion during the induction period and the Mo6+ species has a slight catalytic activity for methane–benzene conversion.
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